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Compound of Interest

Compound Name:
Bis(2,2,6,6-tetramethyl-1-

piperidinyloxy-4-yl) sebacate

CAS No.: 2516-92-9

Cat. No.: B1587878

Get Quote

Product Focus: Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate (HALS 770) Document ID: TSC-

HALS770-LTP-v4 Status: Active / Technical Reference

Introduction: The "Workhorse" Paradox
HALS 770 is widely regarded as the industry standard for light stabilization in polyolefins (PP,

PE), styrenics (ABS, ASA), and polyurethanes. Its low molecular weight (481 g/mol ) allows for

rapid migration to the polymer surface, providing exceptional protection against micro-cracking

and gloss loss.

However, this same mobility creates a paradox: The properties that make HALS 770 effective

are the same ones that lead to its most common failure modes.

This guide addresses the three critical vectors of long-term performance failure:

Chemical Deactivation: The acid/base antagonism.

Physical Loss: Migration, blooming, and volatilization.
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Formulation Antagonism: Negative interactions with sulfur-based antioxidants.

Module 1: Chemical Deactivation (The Acid/Base
Problem)
The Mechanism of Failure
HALS 770 relies on the Denisov Cycle to regenerate itself. It is not consumed during the

stabilization process unless it is chemically deactivated. HALS 770 is a secondary amine and is

chemically basic.[1] In the presence of acidic species (pesticides, halogenated flame

retardants, or acidic rain), it undergoes an irreversible acid-base reaction, forming an

ammonium salt. This salt is photo-chemically inactive.

Visualization: The Denisov Cycle vs. Acid Deactivation
The following diagram illustrates how the regenerative cycle functions and where acidic

interference breaks the chain.
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Figure 1: The Denisov Cycle showing the regenerative loop (Green/Yellow) and the

deactivation "off-ramp" caused by acidic attack (Red).

Troubleshooting Q&A
Q: Our agricultural films (mulch) are embrittling prematurely despite high HALS 770 loading.

Why? A: This is likely "pesticide antagonism." Many crop protection agents contain sulfur or

halogenated compounds that generate acid.
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Diagnostic: Perform elemental analysis (EDX) on the failed film. High levels of Sulfur (S) or

Chlorine (Cl) coincident with the HALS nitrogen signal indicate salt formation.

Corrective Action:

Add an Acid Scavenger: Incorporate Magnesium Aluminum Hydroxide Carbonate (DHT-

4A) or Zinc Stearate to neutralize acids before they attack the HALS.

Switch Technology: Use an NOR-HALS (Alkoxyamine HALS). These are non-basic and

resistant to acidic deactivation.

Module 2: Physical Loss (Blooming & Migration)
The Physics of Migration
HALS 770 has a low molecular weight (481 g/mol ) compared to oligomeric HALS (MW >

2000). While this allows it to move quickly to the surface to heal micro-cracks, it also means it

can exceed its solubility limit in the polymer matrix, leading to exudation (blooming).

Data Table: Solubility & Thermal Limits
Property Value Implication for Stability

Molecular Weight 480.7 g/mol
High mobility; risk of

volatilization/blooming.

Melting Range 81 – 85 °C

Low melting point aids

dispersion but risks

agglomeration in hot storage.

TGA (10% Wt Loss) ~260°C

Stable at standard processing

temps, but volatile in high-heat

applications.

Solubility (PP) < 0.1%

Critical: High dosages (>0.5%)

often lead to supersaturation

and blooming.

Water Solubility < 0.01%
Excellent resistance to

leaching by rain/washing.
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Troubleshooting Q&A
Q: We see a white, powdery haze on our injection-molded automotive interiors after 2 weeks of

storage. Is the polymer degrading? A: Likely not. This is blooming. The HALS 770 has migrated

to the surface and crystallized because its concentration exceeded the solubility limit of the

polymer matrix at room temperature.

Verification Protocol: Wipe the surface with ethanol. If the haze disappears and the surface

underneath is glossy and uncracked, it is blooming, not degradation. Run FTIR on the wipe

residue; a strong carbonyl peak at 1720-1740 cm⁻¹ (ester group of sebacate) confirms HALS

770.

Corrective Action:

Reduce Dosage: If using >0.5%, reduce and blend with a high-MW HALS (e.g., HALS 944

or 622).

Synergistic Blend: A 1:1 blend of Low MW (770) and High MW HALS creates a confusion

of entropy, increasing total solubility and reducing blooming risk.

Module 3: Formulation Antagonism
The Sulfur Conflict
Thioether-based antioxidants (like DSTDP or DLTDP) are often used as secondary heat

stabilizers. However, they are antagonistic to HALS 770. The sulfur species can oxidize to

acidic byproducts that deactivate the HALS amine.

Visualization: Troubleshooting Logic Flow
Use this decision tree to diagnose the root cause of failure.
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Start: Polymer Failure Analysis
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Figure 2: Logic flow for diagnosing HALS 770 performance issues.

Experimental Protocols
Protocol A: TGA Thermal Stability Check
Purpose: To verify if processing temperatures are degrading the HALS before it even enters

service.
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Instrument: Thermogravimetric Analyzer (TGA).

Sample: 10-15 mg pure HALS 770 (or masterbatch).

Atmosphere: Nitrogen (inert) and Air (oxidative) runs.

Ramp: 10°C/min from 30°C to 500°C.

Pass Criteria: < 1% weight loss at extrusion temperature (typically 220°C). Significant weight

loss below 250°C indicates moisture contamination or degradation.

Protocol B: The "Beaker Test" for Chemical Resistance
Purpose: Rapid screening for acid antagonism.

Preparation: Prepare 100ml of 0.1N HCl solution.

Exposure: Immerse a sample of the HALS 770 stabilized film/plaque into the solution.

Control: Immerse an identical sample in distilled water.

Duration: 24 hours at room temperature.

Analysis: Remove, rinse, and dry. Perform FTIR-ATR.

Indicator: Look for the shift of the amine peak or appearance of ammonium salt bands. If the

acid-exposed sample shows significant carbonyl growth (degradation) after subsequent UV

exposure compared to the water control, the HALS has been deactivated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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